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Compound of Interest

Compound Name: 4-Chlorobenzoyl isothiocyanate

Cat. No.: B099199 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Chlorobenzoyl Isothiocyanate,

a versatile reagent in organic synthesis, particularly within the pharmaceutical and medicinal

chemistry sectors. The document details its core physicochemical properties, structure,

synthesis protocols, and key applications, offering valuable insights for professionals engaged

in research and development.

Core Properties and Structure
4-Chlorobenzoyl isothiocyanate is an organic compound notable for its reactive

isothiocyanate group attached to a 4-chlorobenzoyl moiety.[1] This combination of functional

groups makes it a valuable intermediate for the synthesis of various heterocyclic compounds,

thioureas, and other molecules with potential therapeutic applications.[1]

Molecular Structure:

The structure consists of a benzene ring substituted with a chlorine atom at position 4 and a

benzoyl isothiocyanate group at position 1. The key reactive site is the electrophilic carbon

atom of the isothiocyanate group (-N=C=S), which readily reacts with nucleophiles.
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The quantitative properties of 4-Chlorobenzoyl isothiocyanate are summarized in the table

below for easy reference and comparison.

Property Value Reference

CAS Number 16794-67-5 [2][3]

Molecular Formula C₈H₄ClNOS [2][3][4]

Molecular Weight 197.64 g/mol [2][3]

Appearance Solid, Light yellow powder [1][2]

Melting Point 45-47 °C [5]

Boiling Point 300 °C at 760 mmHg [5]

Density 1.29 g/cm³ [5]

InChI Key
OTZBZZNWOAIAEN-

UHFFFAOYSA-N
[2]

Experimental Protocols: Synthesis
The synthesis of aroyl isothiocyanates can be achieved through several established methods.

A common and effective protocol involves the reaction of the corresponding aroyl chloride with

a thiocyanate salt.

Protocol: Synthesis of 4-Chlorobenzoyl Isothiocyanate from 4-Chlorobenzoyl Chloride

This protocol is based on the well-established reaction between an acyl chloride and an

inorganic thiocyanate.[6]

Materials:

4-Chlorobenzoyl chloride

Ammonium thiocyanate (NH₄SCN) or Potassium thiocyanate (KSCN), dried

Anhydrous acetone (solvent)
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Reaction vessel equipped with a magnetic stirrer, reflux condenser, and drying tube

Filtration apparatus

Procedure:

Preparation: In a flame-dried reaction vessel under an inert atmosphere (e.g., nitrogen or

argon), dissolve 1.1 equivalents of ammonium thiocyanate in anhydrous acetone.

Reaction: To the stirring solution, add 1.0 equivalent of 4-chlorobenzoyl chloride dropwise

over a period of 30-60 minutes. The reaction is exothermic, and a precipitate of ammonium

chloride will begin to form.[6]

Completion: After the addition is complete, gently reflux the reaction mixture for 1-2 hours to

ensure the reaction goes to completion.[6]

Work-up: Cool the mixture to room temperature. Filter off the precipitated ammonium

chloride salt and wash it with a small amount of anhydrous acetone.

Isolation: The filtrate contains the desired 4-chlorobenzoyl isothiocyanate. The solvent can

be removed under reduced pressure to yield the crude product.

Purification (Optional): The product can be further purified by recrystallization from a suitable

solvent (e.g., hexane) or by vacuum distillation if required.

Visualizations: Logical and Experimental Workflows
To better illustrate the relationships and processes involving 4-Chlorobenzoyl isothiocyanate,

the following diagrams are provided in DOT language script.
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Diagram 1: Key Attributes of 4-Chlorobenzoyl Isothiocyanate
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Caption: Logical relationship of core compound properties.
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Diagram 2: Experimental Workflow for Synthesis
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Caption: Step-by-step synthesis workflow diagram.
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Diagram 3: Reactivity in Thiourea Derivative Synthesis
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Caption: Reaction pathway for thiourea synthesis.

Applications in Drug Development
4-Chlorobenzoyl isothiocyanate is a key building block in medicinal chemistry. The

isothiocyanate functional group is a versatile handle for introducing the thiourea moiety into

molecules. Thiourea derivatives are known to exhibit a wide range of biological activities, and

their synthesis is a common strategy in the development of new therapeutic agents.[7] For

instance, compounds derived from this intermediate are investigated for their potential in

treating cancer, infectious diseases, and inflammatory conditions.[1][8] The presence of the 4-
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chlorophenyl group can influence the pharmacokinetic and pharmacodynamic properties of the

final compound, such as lipophilicity and binding interactions with biological targets.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b099199?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099199?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

